Cas no 862590-99-6 (N-Boc Hydroxy Saxagliptin)
N-Boc Hydroxy Saxagliptin Chemical and Physical Properties
Names and Identifiers
-
- N-Boc Hydroxy Saxagliptin
-
- Inchi: 1S/C23H33N3O5/c1-20(2,3)31-19(28)25-17(18(27)26-15(9-24)4-14-5-16(14)26)21-6-13-7-22(29,10-21)12-23(30,8-13)11-21/h13-17,29-30H,4-8,10-12H2,1-3H3,(H,25,28)/t13?,14-,15+,16+,17-,21?,22?,23?/m1/s1
- InChI Key: RVSHNAXUOBVWPK-MMKUACRGSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@@H](C12CC3(O)CC(CC(O)(C3)C1)C2)C(N1[C@H](C#N)C[C@@]2([H])[C@]1([H])C2)=O
N-Boc Hydroxy Saxagliptin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B656460-2.5mg |
N-Boc Hydroxy Saxagliptin |
862590-99-6 | 2.5mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B656460-5mg |
N-Boc Hydroxy Saxagliptin |
862590-99-6 | 5mg |
$ 442.00 | 2023-04-18 | ||
| TRC | B656460-10mg |
N-Boc Hydroxy Saxagliptin |
862590-99-6 | 10mg |
$ 856.00 | 2023-04-18 | ||
| TRC | B656460-25mg |
N-Boc Hydroxy Saxagliptin |
862590-99-6 | 25mg |
$ 1837.00 | 2023-04-18 |
N-Boc Hydroxy Saxagliptin Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-Boc Hydroxy Saxagliptin
Introduction to N-Boc Hydroxy Saxagliptin (CAS No. 862590-99-6)
N-Boc Hydroxy Saxagliptin, with the chemical identifier CAS No. 862590-99-6, is a significant intermediate in the pharmaceutical synthesis of Saxagliptin, a well-known dipeptidyl peptidase-4 (DPP-4) inhibitor used primarily in the management of type 2 diabetes mellitus. This compound plays a crucial role in the drug development pipeline, serving as a key precursor in the multi-step synthesis process that leads to the final active pharmaceutical ingredient (API). The introduction of the Boc (tert-butoxycarbonyl) protecting group in N-Boc Hydroxy Saxagliptin enhances its stability and reactivity, facilitating subsequent chemical transformations necessary for the production of Saxagliptin.
The pharmaceutical industry has been increasingly focused on developing novel treatments for type 2 diabetes, with DPP-4 inhibitors being one of the most promising classes of drugs. Saxagliptin, marketed under the brand names Onglyza and Kombiglyze, has demonstrated efficacy in improving glycemic control by inhibiting the enzyme DPP-4, which enhances glucose-dependent insulin secretion and suppresses glucagon release. The synthesis of Saxagliptin involves several complex steps, and N-Boc Hydroxy Saxagliptin is a critical intermediate that enables the efficient and scalable production of this therapeutic agent.
In recent years, advancements in synthetic chemistry have led to more efficient and sustainable methods for producing pharmaceutical intermediates like N-Boc Hydroxy Saxagliptin. These innovations are driven by the need to reduce costs, minimize waste, and improve yields while adhering to stringent regulatory standards. The use of protecting groups such as Boc is a common strategy in organic synthesis to prevent unwanted side reactions and ensure high selectivity. In the context of N-Boc Hydroxy Saxagliptin, the Boc group not only protects the hydroxyl functionality but also provides a handle for further chemical manipulation, making it an indispensable component in the synthetic pathway.
The role of intermediates like N-Boc Hydroxy Saxagliptin extends beyond mere chemical transformation; they are also critical in ensuring the quality and purity of the final API. Impurities or byproducts introduced during synthesis can compromise the efficacy and safety of pharmaceutical products. Therefore, rigorous purification techniques are employed to isolate N-Boc Hydroxy Saxagliptin from reaction mixtures, ensuring that it meets the required specifications for subsequent steps in drug production. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the identity and purity of intermediates like N-Boc Hydroxy Saxagliptin.
Recent research has highlighted the importance of optimizing synthetic routes for pharmaceutical intermediates to enhance overall process efficiency. For instance, studies have explored catalytic methods that minimize solvent use and reduce energy consumption without compromising yield or purity. These innovations align with global efforts to promote green chemistry principles, which aim to make pharmaceutical manufacturing more environmentally sustainable. The synthesis of N-Boc Hydroxy Saxagliptin, as part of the broader production of Saxagliptin, exemplifies these trends by incorporating modern synthetic strategies that prioritize efficiency and sustainability.
The demand for high-quality intermediates like N-Boc Hydroxy Saxagliptin continues to grow as pharmaceutical companies strive to meet increasing market needs for effective treatments like Saxagliptin. The compound's significance lies not only in its role as a precursor but also in its contribution to the development of improved therapeutic agents for type 2 diabetes. As research progresses, new applications and derivatives of N-Boc Hydroxy Saxagliptin may emerge, further solidifying its importance in medicinal chemistry.
In conclusion, N-Boc Hydroxy Saxagliptin (CAS No. 862590-99-6) is a vital intermediate in the synthesis of Saxagliptin, a widely used antidiabetic drug. Its unique chemical properties, facilitated by the presence of a Boc protecting group, make it an essential component in modern pharmaceutical manufacturing processes. The ongoing advancements in synthetic chemistry continue to enhance the production efficiency and sustainability of intermediates like N-Boc Hydroxy Saxagliptin, ensuring that they meet the highest standards for quality and purity. As research into diabetes management progresses, compounds such as this will remain at the forefront of therapeutic innovation.
862590-99-6 (N-Boc Hydroxy Saxagliptin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)